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Compound of Interest

Compound Name: 3-Hexanone

Cat. No.: B147009

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This guide provides essential, immediate safety
and logistical information for the use of 3-Hexanone, including operational and disposal plans.
By adhering to these procedural, step-by-step guidelines, you can ensure a safe laboratory
environment and maintain compliance with safety regulations.

Physicochemical and Safety Data

A clear understanding of the physical and chemical properties of 3-Hexanone is the first step in
safe handling. The following table summarizes key quantitative data for this compound.[1][2][3]
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Property Value

CAS Number 589-38-8[1][3]
Molecular Formula CeH120[1][4]
Molecular Weight 100.16 g/mol [1][3]
Appearance Colorless liquid[1]
Boiling Point 123-124 °C[1][2]
Melting Point -55.5 °C[1][2]

Flash Point 14 °C (57.2 °F)[3]
Density 0.815 g/mL at 25 °CJ[3]
Vapor Pressure 13.9 mmHg[1]

Occupational Exposure Limits (OELS):

As of the latest review, specific Occupational Exposure Limits (OELs) for 3-Hexanone have not
been established by major regulatory bodies such as the Occupational Safety and Health
Administration (OSHA), the National Institute for Occupational Safety and Health (NIOSH), or
the American Conference of Governmental Industrial Hygienists (ACGIH). In the absence of
specific OELSs, it is crucial to adhere to the principles of good industrial hygiene and to keep
exposure to the lowest achievable level.

Personal Protective Equipment (PPE) and Handling

When handling 3-Hexanone, a comprehensive approach to safety, incorporating engineering
controls, administrative controls, and personal protective equipment, is essential.

Engineering Controls

e Ventilation: Always handle 3-Hexanone in a well-ventilated area.[5] A chemical fume hood is
recommended for all procedures that may generate vapors or aerosols.

» Explosion-Proof Equipment: Due to its low flash point, use explosion-proof electrical,
ventilating, and lighting equipment.[5]
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 Static Discharge: Take precautionary measures against static discharge.[5] Ground and bond
containers and receiving equipment.[5]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Hexanone:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[6]

e Skin Protection:

o Gloves: Handle with gloves.[5] Gloves must be inspected prior to use.[5] Since specific
breakthrough time data for 3-Hexanone is not readily available, a qualitative assessment
of glove materials suitable for ketones is provided below. It is crucial to use proper glove
removal technique (without touching the glove's outer surface) to avoid skin contact.[5]

o Lab Coat: A flame-retardant lab coat or apron should be worn to protect against splashes
and fire hazards.

o Footwear: Closed-toe shoes are required.

Glove Selection Guide for Ketones:
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Glove Material Recommendation for Ketones

Often recommended for protection against
Butyl Rubber
ketones.

] Provides good resistance to a wide range of
Viton® . . .
chemicals, including ketones.

) ] ] ] Offer broad chemical resistance but may have
Laminate Films (e.g., Silver Shield®/4H®) S ) )
limitations in terms of dexterity.

Generally not recommended for prolonged

Nitrile Rubber contact with ketones as they can cause
degradation.

Natural Rubber (Latex) Poor resistance to ketones.

Neoprene Fair to poor resistance to ketones.

Note: This is a general guide. It is imperative to consult the glove manufacturer's specific
chemical resistance data for the gloves being used.

» Respiratory Protection: If engineering controls do not maintain airborne concentrations below
recommended exposure limits (or in their absence, to a minimum), a NIOSH-approved
respirator with an organic vapor cartridge may be required. Respirator use must be in
accordance with a comprehensive respiratory protection program.

Operational Plan: Step-by-Step Handling Procedure
e Preparation:
o Review the Safety Data Sheet (SDS) for 3-Hexanone before starting any work.

o Ensure the work area is clean and free of ignition sources (e.g., open flames, hot plates,
static electricity).

o Verify that all necessary engineering controls (fume hood, etc.) are functioning correctly.

o Assemble all required PPE and inspect it for any damage.
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o Have spill control materials readily available.

o Execution:

[e]

Don the appropriate PPE.

o

Dispense the required amount of 3-Hexanone inside a chemical fume hood.

[¢]

Use only non-sparking tools.[5]

[¢]

Keep the container tightly closed when not in use.[5]

[e]

Avoid inhalation of vapors and contact with skin and eyes.

e Post-Procedure:

[¢]

Decontaminate all equipment that has come into contact with 3-Hexanone.

[e]

Properly label and store any remaining 3-Hexanone in a cool, dry, and well-ventilated area
away from heat and ignition sources.

[¢]

Remove PPE carefully, avoiding self-contamination.

[e]

Wash hands thoroughly with soap and water after handling.

Disposal Plan

The disposal of 3-Hexanone and its contaminated materials must be handled as hazardous
waste.

e Waste Collection:

o Collect all 3-Hexanone waste, including unused product and contaminated materials (e.g.,
gloves, absorbent pads, and empty containers), in a designated and properly labeled
hazardous waste container.

o The container should be compatible with flammable liquids and have a secure lid.

o Do not mix 3-Hexanone waste with other incompatible waste streams.
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e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "3-
Hexanone," and the associated hazards (e.g., "Flammable Liquid").

e Storage:

o Store the sealed waste container in a designated satellite accumulation area or a central
hazardous waste storage area.

o The storage area must be cool, dry, well-ventilated, and away from ignition sources.
o Professional Disposal:

o Arrange for the disposal of the hazardous waste through a licensed and approved waste
disposal company.

o Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for 3-
Hexanone to ensure they have all the necessary information for safe handling, transport,
and disposal.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures: Spill Response Workflow

In the event of a 3-Hexanone spill, a prompt and coordinated response is critical to mitigate the
risks of fire, explosion, and exposure. The following diagram illustrates the logical workflow for
handling a spill.
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3-Hexanone Spill Response Workflow
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Caption: Workflow for responding to a 3-Hexanone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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